Cas no 953739-57-6 (2-(4-Methylpiperazin-1-yl)butan-1-amine)

2-(4-Methylpiperazin-1-yl)butan-1-amine structure
953739-57-6 structure
Product Name:2-(4-Methylpiperazin-1-yl)butan-1-amine
CAS No:953739-57-6
MF:C9H21N3
MW:171.283141851425
MDL:MFCD09729869
CID:1069359
PubChem ID:329775213
Update Time:2025-04-20

2-(4-Methylpiperazin-1-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Methylpiperazin-1-yl)butan-1-amine
    • [2-(4-Methylpiperazin-1-yl)butyl]amine
    • 2-(4-Methyl-1-piperazinyl)-1-butanamine
    • 2-(4-methyl-1-piperazinyl)-1-butanamine(SALTDATA: FREE)
    • BB 0240294
    • AKOS016342038
    • DTXSID30588422
    • CS-0318976
    • IOUVVJBTUSNJTA-UHFFFAOYSA-N
    • LS-03653
    • (+/-)-2-(4-methylpiperazin-1-yl)butan-1-amine
    • 2-(4-Methyl-1-piperazinyl)-1-butanamine, AldrichCPR
    • AKOS000138404
    • 2-(4-Methyl-piperazin-1-yl)-butylamine
    • SCHEMBL103035
    • 953739-57-6
    • MFCD09729869
    • FT-0683299
    • F2186-0606
    • DA-18639
    • ALBB-010680
    • MDL： MFCD09729869
    • Inchi： 1S/C9H21N3/c1-3-9(8-10)12-6-4-11(2)5-7-12/h9H,3-8,10H2,1-2H3
    • InChI Key： IOUVVJBTUSNJTA-UHFFFAOYSA-N
    • SMILES： N1(CCN(C)CC1)C(CN)CC

Computed Properties

  • Exact Mass: 171.17400
  • Monoisotopic Mass: 171.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 32.5Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 237.3±8.0 °C at 760 mmHg
  • Flash Point: 96.3±13.2 °C
  • PSA: 32.50000
  • LogP: 0.54720
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(4-Methylpiperazin-1-yl)butan-1-amine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： H303+H313+H333
  • Hazardous Material Identification： Xn
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • HazardClass：IRRITANT

2-(4-Methylpiperazin-1-yl)butan-1-amine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Methylpiperazin-1-yl)butan-1-amine Pricemore >>

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Chemenu
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abcr
AB218005-1 g
2-(4-Methyl-1-piperazinyl)-1-butanamine; 95%
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abcr
AB218005-5 g
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abcr
AB218005-10 g
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M642865-100mg
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M642865-500mg
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